Cas no 102123-74-0 (tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate
• CAS No: 102123-74-0
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• MDL: MFCD11041198
• CID: 62279
• PubChem ID: 9926241
• Update Time: 2025-07-22

tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (4-chloro-3-oxo-1-phenylbutan-2-yl)carbamate
• (3S)-3-(N-BOC-AMINO)-1-CHLORO-4-PHENYL-2-BUTANONE
• (3S)-3-(tert-Butoxycarbonyl)amino-1-chloro-4-phenyl-2-butanone
• CARBAMIC ACID, [(1S)-3-CHLORO-2-OXO-1-(PHENYLMETHYL)PROPYL]-, 1,1-DIMETHYLETHYL ESTER
• Carbamicacid, [(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester(9CI)
• Carbamic acid, [3-chloro-2-oxo-1-(phenylmethyl)propyl]-,1,1-dimethylethyl ester, (S)-
• (3S)-(-)-3-tert-Butoxycarbonylamino-1-chloro-4-phenyl-2-butanone
• (3S)-3-(tert-Butoxycarbonylamino)-1-chloro-4-phenyl-2-butanone
• N-Boc phenylalanylchloride
• N-[(1S)-3-chloro-2-oxo-1-(phenylMethyl)propyl]-
• N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-Carbamic acid 1,1-dimethylethyl ester
• Carbamic acid,N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester
• Boc-L-Phe chloromethyl ketone
• PubChem11553
• JAKDNFBATYIEIE-LBPRGKRZSA-N
• BCP08425
• RL00106
• tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate
• Carbamic acid, N-((1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl)-, 1,1-dimethylethyl ester
• AMY21566
• Carbamic acid, N-[(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester
• (3S)-1-chloro-3-tert-butoxycarbonylamino-4-phenyl-2-butanone
• (3S)-3-tert-butoxycarbonylamino-1 -chloro-4-phenyl-2-butanone
• EN300-7407696
• CS-B0125
• (3S)-3-tert-butoxycarbonylamino -1-chloro-4-phenyl-2-butanone
• Z1505699083
• (3S)-3-tert-butoxycarbonylamino-1-chloro-4-phenyl-2-butanone
• A800518
• 102123-74-0
• AC-8237
• SCHEMBL638877
• [1(S)-benzyl-2-oxo-3-chloropropyl]carbamic acid t-butyl ester
• AKOS016842989
• (S)-tert-Butyl(4-chloro-3-oxo-1-phenylbutan-2-yl)carbamate
• (3S)-3-tert-butoxycarbonylamino-1-chloro -4-phenyl-2-butanone
• tert-Butyl [(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate
• UV1OR154Q5
• DTXSID40432942
• N-(t-butoxycarbonyl)-(3s)-3-amino-1-chloro-4-phenyl-2-butanone
• UNII-UV1OR154Q5
• tert-Butyl N-((1S)-1-Benzyl-3-chloro-2-oxopropyl)carbamate
• N-(tert-butyloxycarbonyl)-(3S)-3-amino-1-chloro-4-phenyl-2-butanone
• J-501274
• tert-butyl (S)-(4-chloro-3-oxo-1-phenylbutan-2-yl)carbamate
• MFCD11041198
• DS-14730
• Carbamic acid, [(1S)-3-chloro-2-oxo-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester (9CI)

• MDL： MFCD11041198
• Inchi： 1S/C15H20ClNO3/c1-15(2,3)20-14(19)17-12(13(18)10-16)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,19)/t12-/m0/s1
• InChI Key： JAKDNFBATYIEIE-LBPRGKRZSA-N
• SMILES： ClCC([C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 297.11300
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 3.3

Experimental Properties

• Density: 1.15
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 423.882 °C at 760 mmHg
• Refractive Index: 1.517
• PSA: 55.40000
• LogP: 3.32120

tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate

Introduction to Tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate (CAS No. 102123-74-0)

Tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate, with the CAS number 102123-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and bioorganic synthesis. The unique structural features of this molecule, particularly its chiral center and the presence of a phenyl ring, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The chemical structure of tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a (2S)-4-chloro-3-oxo-1-phenylbutan-2-yl side chain. This configuration imparts specific stereochemical and electronic properties to the molecule, making it an interesting subject for researchers aiming to develop novel therapeutic agents. The presence of the chiral center at the (2S) position is particularly noteworthy, as it allows for the exploration of enantioselective synthesis and potential applications in chiral drug development.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been shown to exhibit properties such as insecticidal, herbicidal, and pharmaceutical effects. The compound tert-butyl N-[(2S)-4-chloro-3-oxo-1-phenylbutan-2-yl]carbamate is no exception and has been studied for its potential applications in various fields. One of the most promising areas of research involves its use as an intermediate in the synthesis of more complex molecules with therapeutic potential.

Recent studies have highlighted the importance of stereochemistry in the development of effective pharmaceuticals. The enantiomeric purity of carbamate compounds can significantly influence their biological activity, making it crucial to develop efficient methods for their synthesis and purification. The (2S) configuration of tert-butyl N-[(2S)-4-chloro-3-oxyo 1 phenylbutan 2 yl]carbamate presents an opportunity to explore these stereochemical aspects further. Researchers have been employing advanced synthetic techniques such as asymmetric catalysis and chiral resolution methods to achieve high enantiomeric purity in these compounds.

The structural complexity of tert-butyl N-[ ( 2 S ) - 4 - chloro - 3 - oxo - 1 - phenylbutan - 2 - yl ] carbamate also makes it a valuable tool for studying molecular interactions and mechanisms. Computational chemistry and molecular modeling techniques have been increasingly used to predict the behavior of this compound in various biological systems. These studies aim to understand how the molecule interacts with biological targets such as enzymes and receptors, which is essential for designing drugs with improved efficacy and reduced side effects.

In addition to its synthetic utility, tert-butyl N-[ ( 2 S ) - 4 - chloro - 3 - oxo - 1 - phenylbutan - 2 - yl ] carbamate has shown potential in several pharmacological applications. Preliminary research indicates that this compound may exhibit properties relevant to pain management, neuroprotection, and anti-inflammatory effects. These findings are based on studies conducted in vitro using cell culture models and in vivo experiments using animal models. While further research is needed to confirm these effects and explore their clinical implications, these preliminary results are encouraging for future drug development efforts.

The synthesis of complex organic molecules like tert-butyl N-[ ( 2 S ) - 4 - chloro - 3 - oxo - 1 - phenylbutan - 2 - yl ] carbamate requires meticulous planning and execution. Advanced synthetic methodologies such as multi-step organic synthesis, protecting group strategies, and stereoselective reactions are employed to construct the desired molecular framework accurately. The use of high-performance analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography is crucial for characterizing the synthesized compounds and ensuring their purity.

The role of computational tools in modern drug discovery cannot be overstated. Software packages designed for molecular modeling and computational chemistry have become indispensable for predicting the properties and behavior of new compounds like tert-butyl N-[ ( 2 S ) - 4 - chloro - 3 - oxo - 1 - phenylbutan - 2 - yl ] carbamate. These tools allow researchers to simulate molecular interactions, predict metabolic pathways, and assess drug-like properties such as solubility, permeability, and binding affinity. By leveraging these computational resources, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The future prospects for tert-butyl N-[ ( 2 S ) - 4 - chloro - 3 - oxo - 1 phenylethanone] are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its synthetic routes, explore new derivatives with enhanced properties, and evaluate its efficacy in preclinical studies. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are essential for advancing this field further. By combining expertise from various disciplines such as organic chemistry, medicinal chemistry, pharmacology, and computational biology, researchers can unlock the full potential of this compound.

In conclusion,tert-butyl N-[ ( S ) – four chlorine – three oxide – one phenylethanolone] represents an exciting avenue for innovation in pharmaceutical chemistry. Its complex structure offers numerous opportunities for exploration across multiple scientific domains including synthetic methodologies,bioorganic chemistry,biochemical interactions ,and drug discovery .With continued research efforts aimed at understanding its full potential ,this compound holds promise not only as a valuable intermediate but also as a lead structure towards novel therapeutic agents .The advancements made will contribute significantly towards addressing unmet medical needs through innovative chemical solutions .